1. Home
  2. Product
  3. Main Products
  4. (18R,19S,20R,22S)-21-Oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol
(18R,19S,20R,22S)-21-Oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol (18R,19S,20R,22S)-21-Oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol
Brand Name: Vulcanchem
CAS No.: 139237-89-1
VCID: VC0157517
InChI: InChI=1S/C22H16O3/c23-19-16-10-7-12-6-8-14-13-4-2-1-3-11(13)5-9-15(14)17(12)18(16)21-22(25-21)20(19)24/h1-10,19-24H/t19-,20+,21+,22-/m1/s1
SMILES: C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)C(C(C6C5O6)O)O
Molecular Formula: C22H16O3
Molecular Weight: 328.4 g/mol

(18R,19S,20R,22S)-21-Oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol

CAS No.: 139237-89-1

Main Products

VCID: VC0157517

Molecular Formula: C22H16O3

Molecular Weight: 328.4 g/mol

(18R,19S,20R,22S)-21-Oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol - 139237-89-1

CAS No. 139237-89-1
Product Name (18R,19S,20R,22S)-21-Oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol
Molecular Formula C22H16O3
Molecular Weight 328.4 g/mol
IUPAC Name (18R,19S,20R,22S)-21-oxahexacyclo[12.9.0.02,11.05,10.017,23.020,22]tricosa-1(14),2(11),3,5,7,9,12,15,17(23)-nonaene-18,19-diol
Standard InChI InChI=1S/C22H16O3/c23-19-16-10-7-12-6-8-14-13-4-2-1-3-11(13)5-9-15(14)17(12)18(16)21-22(25-21)20(19)24/h1-10,19-24H/t19-,20+,21+,22-/m1/s1
Standard InChIKey JCURJWCOLRTMLD-CLAROIROSA-N
Isomeric SMILES C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)[C@H]([C@@H]([C@@H]6[C@H]5O6)O)O
SMILES C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)C(C(C6C5O6)O)O
Canonical SMILES C1=CC=C2C(=C1)C=CC3=C2C=CC4=C3C5=C(C=C4)C(C(C6C5O6)O)O
Synonyms R-9,T-10-DIHYDROXY-T-11,12-OXY-9,10,11,12-TETRAHYDROBENZO[C]CHRYSENE
PubChem Compound 197310
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19